Cas no 64436-58-4 (2-methyl-1-4-(trifluoromethyl)phenylpropan-1-one)

• Product Name: 2-methyl-1-4-(trifluoromethyl)phenylpropan-1-one
• CAS No: 64436-58-4
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• CID: 1678635
• PubChem ID: 11275955
• Update Time: 2025-06-14

2-methyl-1-4-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-methyl-1-[4-(trifluoromethyl)phenyl]-
• EN300-113921
• SCHEMBL8534398
• LDAPHVAWHNFLBV-UHFFFAOYSA-N
• A1-13886
• 2-Methyl-1-(4-trifluoromethyl-phenyl)-propan-1-one
• N12778
• 4'-(Trifluoromethyl)isobutyrophenone
• 64436-58-4
• Z1020765576
• 2-methyl-1-[4-(trifluoromethyl)phenyl]propan-1-one
• QEYDVOACNRUMGV-UHFFFAOYSA-N
• 2-Methyl-1-[4-(trifluoromethyl)phenyl]-1-propanone
• AKOS012084018
• CS-0223108
• 2-methyl-1-4-(trifluoromethyl)phenylpropan-1-one

• Inchi： 1S/C11H11F3O/c1-7(2)10(15)8-3-5-9(6-4-8)11(12,13)14/h3-7H,1-2H3
• InChI Key： QEYDVOACNRUMGV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C(C)C)=O)(F)F

Computed Properties

• Exact Mass: 216.07623
• Monoisotopic Mass: 216.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-methyl-1-4-(trifluoromethyl)phenylpropan-1-one

Comprehensive Overview of 2-Methyl-1-4-(trifluoromethyl)phenylpropan-1-one (CAS No. 64436-58-4)

2-Methyl-1-4-(trifluoromethyl)phenylpropan-1-one (CAS No. 64436-58-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a trifluoromethyl group attached to a phenyl ring, which enhances its stability and reactivity in various synthetic applications. Researchers and industry professionals often seek information on its synthesis, applications, and safety profile, making it a trending topic in scientific discussions.

The molecular structure of 2-methyl-1-4-(trifluoromethyl)phenylpropan-1-one includes a propan-1-one backbone, which is pivotal for its role in intermediate synthesis. This compound is frequently explored for its potential in creating advanced materials and bioactive molecules. With the growing interest in fluorinated compounds, questions like "How does the trifluoromethyl group influence reactivity?" or "What are the industrial uses of 64436-58-4?" are commonly searched in academic and industrial circles.

In recent years, the demand for high-purity intermediates like 2-methyl-1-4-(trifluoromethyl)phenylpropan-1-one has surged, particularly in the development of agrochemicals and specialty chemicals. Its CAS No. 64436-58-4 is often referenced in patents and research papers, highlighting its importance in innovation. The compound’s compatibility with green chemistry principles also aligns with the global shift toward sustainable practices, a hot topic among environmentally conscious researchers.

Analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to characterize 2-methyl-1-4-(trifluoromethyl)phenylpropan-1-one, ensuring its quality for research and commercial use. FAQs like "How to store 64436-58-4 safely?" or "What solvents are compatible with this compound?" reflect practical concerns addressed in technical datasheets. These details are critical for laboratories aiming to optimize workflows while maintaining safety standards.

The versatility of 2-methyl-1-4-(trifluoromethyl)phenylpropan-1-one extends to its role in catalysis and material science, where its electron-withdrawing properties are leveraged for precision reactions. As AI and machine learning accelerate drug discovery, this compound’s molecular descriptors are increasingly analyzed for predictive modeling. Such interdisciplinary applications make it a focal point in both traditional and cutting-edge research.

In summary, CAS No. 64436-58-4 represents a critical building block in modern chemistry, with its trifluoromethylated structure offering unmatched utility. By addressing common queries and aligning with trends like sustainable synthesis and AI-driven research, this overview underscores the compound’s relevance in advancing scientific and industrial progress.